1-(1H-Benzotriazole-1-yl)-3-[(2-thienyl)thio]acetone

• IUPAC Name: 1-(benzotriazol-1-yl)-3-thiophen-2-ylsulfanylpropan-2-one
• InChI: InChI=1S/C13H11N3OS2/c17-10(9-19-13-6-3-7-18-13)8-16-12-5-2-1-4-11(12)14-15-16/h1-7H,8-9H2
• InChI Key: ZGSZKJZFDZBQRH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=NN2CC(=O)CSC3=CC=CS3
• Molecular Formula: C13H11N3OS2
• Molecular Weight: 289.4 g/mol

Description

1-(1H-Benzotriazole-1-yl)-3-[(2-thienyl)thio]acetone is a chemical compound that has been widely used in scientific research. It is a thioester derivative of benzotriazole, which is a heterocyclic compound that contains nitrogen atoms in its ring structure. The compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 1-(1H-Benzotriazole-1-yl)-3-[(2-thienyl)thio]acetone is not fully understood. However, it has been suggested that the compound may exert its effects by interacting with specific enzymes or proteins in the body. The thioester group in the compound may also play a role in its mechanism of action, as thioesters have been shown to have various biological activities.
Biochemical and Physiological Effects:
Studies have shown that 1-(1H-Benzotriazole-1-yl)-3-[(2-thienyl)thio]acetone has various biochemical and physiological effects. The compound has been shown to inhibit the growth of certain bacterial strains, suggesting that it may have antimicrobial properties. Additionally, the compound has been shown to have antioxidant activity, which may be beneficial for preventing oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(1H-Benzotriazole-1-yl)-3-[(2-thienyl)thio]acetone in lab experiments include its relatively simple synthesis method and its potential use in various scientific research applications. However, the limitations of the compound include its potential toxicity and the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 1-(1H-Benzotriazole-1-yl)-3-[(2-thienyl)thio]acetone. One potential direction is to investigate its potential use as a drug candidate for the treatment of various diseases, particularly those related to oxidative stress. Additionally, further studies are needed to fully understand the compound's mechanism of action and potential side effects. Finally, the compound's potential use as a corrosion inhibitor in the oil and gas industry could also be explored further.

Synthesis Methods

The synthesis of 1-(1H-Benzotriazole-1-yl)-3-[(2-thienyl)thio]acetone has been reported in several research articles. One of the most common methods involves the reaction of 2-thiophenethiol with 1H-benzotriazole-1-carboxaldehyde in the presence of a base such as potassium carbonate. The resulting thioester can be purified using chromatography techniques to obtain a pure product.

Scientific Research Applications

1-(1H-Benzotriazole-1-yl)-3-[(2-thienyl)thio]acetone has been used in various scientific research applications. It has been studied for its potential use as a corrosion inhibitor in the oil and gas industry. The compound has also been investigated for its antimicrobial properties and has shown promising results against various bacterial strains. Additionally, the compound has been evaluated for its potential use in the field of medicinal chemistry, particularly as a potential drug candidate for the treatment of various diseases.